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Compound of Interest

Compound Name: 2-Methyloxan-4-one

Cat. No.: B170226 Get Quote

In-Depth Technical Guide: Physical Properties of
2-Methyloxan-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 2-
Methyloxan-4-one, specifically its melting and boiling points. The information contained herein

is intended to support research and development activities where this compound is utilized.

Core Physical Properties
2-Methyloxan-4-one, also known by its synonym 2-methyltetrahydro-4H-pyran-4-one, is a

heterocyclic organic compound. An understanding of its physical properties is fundamental for

its application in chemical synthesis and pharmaceutical development.

Data Presentation
The experimentally determined and reported physical properties of 2-Methyloxan-4-one are

summarized in the table below.
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Property Value Conditions

Boiling Point 174.9 °C at 760 mmHg[1]

Melting Point
Not available (Liquid at room

temperature)
-

Appearance Clear, colorless liquid[1] Standard conditions

Note: While a specific melting point is not documented in the available literature, the

description of 2-Methyloxan-4-one as a liquid at room temperature indicates that its melting

point is below standard ambient temperature.

Experimental Protocols
The following sections detail the generalized experimental methodologies for the determination

of the boiling and melting points of a chemical substance like 2-Methyloxan-4-one.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for determining the boiling point is through simple

distillation.

Apparatus:

Round-bottom flask

Distillation head (still head)

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips
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Procedure:

The liquid sample (2-Methyloxan-4-one) is placed in the round-bottom flask along with a

few boiling chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer is positioned in the distillation

head such that the top of the thermometer bulb is level with the side arm leading to the

condenser.

The flask is gently heated. As the liquid boils, the vapor rises into the distillation head.

The temperature is recorded when the vapor surrounds the thermometer bulb and a steady

stream of distillate is collected in the receiving flask. This stable temperature is the boiling

point of the liquid at the recorded atmospheric pressure.

Determination of Melting Point (Capillary Method)
Although 2-Methyloxan-4-one is a liquid at room temperature, the following is a standard

procedure for determining the melting point of a solid organic compound. This protocol would

be applicable if the compound were to be solidified at a lower temperature.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of the solid compound

Procedure:

A small amount of the finely powdered solid sample is packed into the closed end of a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate. An initial rapid heating can be used to approximate

the melting point, followed by a slower, more precise heating rate (1-2 °C per minute) as the
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approximate melting point is approached.

The melting range is observed and recorded. The range begins at the temperature where the

first drop of liquid appears (T1) and ends at the temperature where the entire solid has just

turned into a clear liquid (T2). For a pure compound, this range is typically narrow (0.5-2 °C).

Logical Relationships
The physical state of 2-Methyloxan-4-one is dependent on temperature. The following

diagram illustrates this relationship based on its known boiling point.

Solid State

Liquid State
(Room Temperature)

Melting
(Below Room Temp.) Freezing

Gaseous State

Boiling
(174.9 °C at 760 mmHg) Condensation
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Physical State Transitions of 2-Methyloxan-4-one

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-methyl-tetrahydropyran-4-one CAS 1193-20-0 Manufacturers, Suppliers, Factory -
Home Sunshine Pharma [hsppharma.com]

To cite this document: BenchChem. [Physical properties of 2-Methyloxan-4-one: melting
point, boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170226#physical-properties-of-2-methyloxan-4-one-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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